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Compound of Interest

Compound Name: Cadmium chloride hydrate

CAS No.: 7990-78-5

Cat. No.: B1352477 Get Quote

Safety Critical: Risk Profile

⚠️ DANGER: HIGHLY TOXIC & CARCINOGENIC Cadmium Chloride Hydrate (

) is a potent carcinogen (Group 1), mutagen, and nephrotoxin. [1] * GHS Hazards:

H350 (May cause cancer), H340 (Genetic defects), H330 (Fatal if inhaled), H372

(Organ damage - Kidneys/Bones). [1] * Handling: All solid weighing must occur in a

certified fume hood or glovebox. Use double nitrile gloves.

Disposal: Segregate as heavy metal hazardous waste.[1] Never dispose of down the drain.

Reagent Profile & Preparation
While anhydrous cadmium chloride exists, the hemipentahydrate (

) is the thermodynamic stable form typically supplied for analytical applications. Its high
solubility makes it a preferred cadmium source over the oxide or carbonate forms.
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Property Specification Analytical Relevance

Formula
Stoichiometry for standard

preparation.[1]

MW 228.36 g/mol
Calculation basis for Molarity (

).[1]

Solubility
~1400 g/L (

)

Highly soluble; allows

concentrated stock solutions.

[1]

Appearance White monoclinic crystals

Hygroscopic; store in

desiccator to maintain

stoichiometry.[1]

pH (0.2M) ~4.0 - 5.0

Weakly acidic; prevents

hydrolysis of

without added acid.[1]

Protocol A: Preparation of 1.0 M Stock Solution
Used for downstream dilutions in both chemical and biological assays.

Calculate: To prepare 100 mL of 1.0 M

:

[1]

Dissolve: Weigh 22.84 g of

into a 100 mL volumetric flask.

Dilute: Add ~80 mL of ultrapure water (Type I, 18.2 MΩ). Swirl to dissolve (exothermic).[1]

Acidify (Optional for Stability): If storing >1 month, add 100

of high-purity
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to prevent hydroxylation.

Finalize: Dilute to volume. Store at

.

Application I: Chemical Analysis (Sulfide Sequestration)
In classical analytical chemistry and industrial gas analysis, Cadmium Chloride is the "Gold

Standard" reagent for the sequestration and determination of sulfide ions (

) and Hydrogen Sulfide (

) gas.[1]

Mechanism:

The formation of Cadmium Sulfide (Yellow Precipitate) is specific and visually quantifiable.[1]
Unlike zinc or lead salts, cadmium sulfide precipitates cleanly in acidic media, allowing
differentiation from other sulfur species.

Protocol B: The Cadmium Trap Method for Gas Analysis
Objective: To trap and quantify

from a gas stream or volatile liquid sample.

Reagents:

Absorbing Solution: 2.5% w/v

in 0.1 M

.

Iodine Standard Solution (0.1 N).[1]

Sodium Thiosulfate Standard (0.1 N).[1]

Workflow:
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Setup: Connect a gas washing bottle (impinger) containing 50 mL of Absorbing Solution to

the sample gas line.

Trapping: Flow gas through the impinger for a set time (e.g., 1 hour at 1 L/min).

Observation: The clear solution will turn turbid yellow as

forms.

Quantification (Iodometric Back-Titration):

Transfer the suspension (containing

) to an Erlenmeyer flask.

Add excess Iodine Standard Solution (reacts with

to form

).[1]

Acidify strongly with

to dissolve the

and release sulfide to react with Iodine.

Titrate the remaining Iodine with Thiosulfate using starch indicator.

Visual Workflow (DOT):
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Figure 1: Analytical workflow for the sequestration and iodometric determination of hydrogen

sulfide using a Cadmium Chloride trap.[1][2]

Application II: Bio-Analytical (Drug Discovery &
Toxicology)
For drug development professionals,

is not just an analyte but a pharmacological tool compound. It is widely used to induce
oxidative stress and mitochondrial dysfunction in in vitro models to screen for neuroprotective
or nephroprotective drug candidates.

Mechanism of Action in Assays: Cadmium mimics Calcium (

) and Zinc (

), entering cells via voltage-gated calcium channels.[1] Once intracellular, it:

Depletes Glutathione (GSH).

Inhibits mitochondrial Complex II and III.

Generates Reactive Oxygen Species (ROS).

Protocol C: Cd-Induced Cytotoxicity Screening (MTT Assay)
Objective: To determine if a candidate drug (Drug X) prevents Cadmium-induced cell death.[1]

Materials:

Cell Line: HepG2 (Liver) or PC12 (Neuronal).[1]

Reagent:

Stock (10 mM in PBS).[1]

Assay: MTT Reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).[1]

Step-by-Step Methodology:
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Seeding:

Seed cells in 96-well plates at

cells/well.

Incubate 24h at

/ 5%

for attachment.

Pre-treatment (Drug Evaluation):

Add "Drug X" at graded concentrations (e.g., 1, 10, 50

).[1]

Incubate for 2 hours (Prophylactic model).

Cadmium Challenge:

Add

to wells to achieve a final concentration of 50 - 100

(determined by prior

ranging).

Note: Do not remove Drug X; co-incubation tests competitive protection.

Incubate for 24 hours.

MTT Development:

Add 20

MTT solution (5 mg/mL) to each well.[1]
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Incubate 4 hours. Mitochondrial dehydrogenases in viable cells convert yellow MTT to

purple Formazan.[3]

Solubilize crystals with DMSO.

Analysis:

Read Absorbance at 570 nm.

Calculation: % Viability =

.[1]

Bio-Analytical Logic Diagram (DOT):
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Figure 2: Mechanistic pathway of Cadmium Chloride toxicity in cellular assays and the

intervention point for therapeutic candidates.

Instrumental Calibration (Trace Metals)
While Cadmium Nitrate is preferred for Graphite Furnace AAS due to lower matrix interference,

Cadmium Chloride is the required standard when the analyte matrix is high in chlorides (e.g.,

seawater, brine, or hydrochloric acid digests) to ensure matrix matching.

Standard Preparation Protocol:

Drying: Dry

in a desiccator (do not heat >

or it loses crystal water and stoichiometry shifts).

Weighing: Weigh 1.631 g of

(anhydrous basis calculation) to prepare 1000 ppm Cd stock.

Stabilization: Maintain in 1%

(v/v). Note: Do not use

if matching a chloride matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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